N-[(2,4-dimethoxyphenyl)methyl]-3-[1-(pyridin-3-ylmethyl)piperidin-3-yl]propanamide

• IUPAC Name: N-[(2,4-dimethoxyphenyl)methyl]-3-[1-(pyridin-3-ylmethyl)piperidin-3-yl]propanamide
• InChI: InChI=1S/C23H31N3O3/c1-28-21-9-8-20(22(13-21)29-2)15-25-23(27)10-7-18-6-4-12-26(16-18)17-19-5-3-11-24-14-19/h3,5,8-9,11,13-14,18H,4,6-7,10,12,15-17H2,1-2H3,(H,25,27)
• InChI Key: BZVRUCFAYXHIIZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)CNC(=O)CCC2CCCN(C2)CC3=CN=CC=C3)OC
• Molecular Formula: C23H31N3O3
• Molecular Weight: 397.5 g/mol

Description

N-[(2,4-dimethoxyphenyl)methyl]-3-[1-(pyridin-3-ylmethyl)piperidin-3-yl]propanamide is a complex organic compound that has garnered interest in various fields of scientific research. This compound features a unique structure combining a dimethoxyphenyl group, a pyridinylmethyl group, and a piperidinylmethyl group, making it a versatile molecule for various applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[(2,4-dimethoxyphenyl)methyl]-3-[1-(pyridin-3-ylmethyl)piperidin-3-yl]propanamide typically involves multiple steps, starting from commercially available reagents. One common synthetic route includes the following steps:

Formation of the Dimethoxyphenyl Intermediate: The initial step involves the reaction of 2,4-dimethoxybenzaldehyde with a suitable amine to form the corresponding imine.

Reduction: The imine is then reduced to the corresponding amine using a reducing agent such as sodium borohydride.

Coupling with Piperidine: The resulting amine is then coupled with 1-(pyridin-3-ylmethyl)piperidine under appropriate conditions to form the final product.

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic route to enhance yield and purity. This could include the use of continuous flow reactors, advanced purification techniques, and automation to ensure consistent quality and scalability.

Chemical Reactions Analysis

Types of Reactions

N-[(2,4-dimethoxyphenyl)methyl]-3-[1-(pyridin-3-ylmethyl)piperidin-3-yl]propanamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction can be achieved using agents like lithium aluminum hydride.

Substitution: The compound can participate in nucleophilic substitution reactions, particularly at the pyridinyl and piperidinyl positions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles such as halides or amines under appropriate conditions.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of substituted derivatives with various functional groups.

Scientific Research Applications

N-[(2,4-dimethoxyphenyl)methyl]-3-[1-(pyridin-3-ylmethyl)piperidin-3-yl]propanamide has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a ligand in receptor binding studies.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and analgesic effects.

Industry: Utilized in the development of novel materials and catalysts.

Mechanism of Action

The mechanism of action of N-[(2,4-dimethoxyphenyl)methyl]-3-[1-(pyridin-3-ylmethyl)piperidin-3-yl]propanamide involves its interaction with specific molecular targets. The compound may bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact pathways and targets can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• N-[(2,4-dimethoxyphenyl)methyl]-N-(2-pyridin-2-ylethyl)oxamide
• N-(2-methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)cyclopropanesulfonamide

Uniqueness

N-[(2,4-dimethoxyphenyl)methyl]-3-[1-(pyridin-3-ylmethyl)piperidin-3-yl]propanamide stands out due to its unique combination of functional groups, which confer distinct chemical and biological properties. This makes it a valuable compound for diverse research applications, offering advantages over similar compounds in terms of reactivity and specificity.